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Compound of Interest

Compound Name: 4-Bromo-2-nitrobenzaldehyde

Cat. No.: B1297750

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4-
Bromo-2-nitrobenzaldehyde, a key intermediate in various synthetic applications. The
document outlines its physical properties, standardized experimental protocols for their
determination, and a workflow for characterizing such compounds.

Physicochemical Data

The physical properties of 4-Bromo-2-nitrobenzaldehyde are crucial for its handling, reaction
setup, and purification. A summary of its key quantitative data is presented below.

Property Value Source

Melting Point 95-100 °C [1][2]

95.01t0 99.0 °C [3]

- ) 334.4 + 32.0 °C at 760 mmHg

Boiling Point , [4]
(Predicted)

Molecular Formula C7H4BrNO3 [4105][6]

Molecular Weight 230.02 g/mol [1][6]
Light orange to yellow to green

Appearance [3]
powder/crystal
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Experimental Protocols

Accurate determination of melting and boiling points is fundamental for the characterization of a
compound. The following are standard methodologies employed in research settings.

2.1. Melting Point Determination (Capillary Method)
The capillary method is a widely used technique for determining the melting point of a solid.

o Apparatus: Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar), capillary tubes
(sealed at one end), thermometer, and a sample of 4-Bromo-2-nitrobenzaldehyde.

e Procedure:

o

Sample Preparation: A small amount of the dry, powdered 4-Bromo-2-nitrobenzaldehyde
is packed into the sealed end of a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer.

o Heating: The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as
the temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range.

o Reporting: The melting point is reported as a range of these two temperatures.
2.2. Boiling Point Determination (Distillation Method)

For compounds that are stable at their boiling point, the distillation method is a common

approach.

o Apparatus: Distillation flask, condenser, receiving flask, heat source (e.g., heating mantle),
thermometer, and boiling chips.

e Procedure:
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o Setup: A small quantity of 4-Bromo-2-nitrobenzaldehyde is placed in the distillation flask
along with a few boiling chips to ensure smooth boiling. The distillation apparatus is
assembled with the thermometer bulb positioned just below the side arm leading to the
condenser.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

o Equilibrium: The temperature will stabilize when the vapor is in equilibrium with the boiling
liquid.

o Recording: The constant temperature at which the liquid condenses on the thermometer
and drips into the condenser is recorded as the boiling point. This measurement should be
taken when the distillation rate is steady.

o Pressure Correction: The atmospheric pressure is recorded, and if it deviates significantly
from 760 mmHg, a pressure correction is applied to determine the normal boiling point.

Workflow and Visualization

The following diagram illustrates a typical workflow for the physicochemical characterization of
a synthesized compound like 4-Bromo-2-nitrobenzaldehyde.
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Compound Synthesis & Purification
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Caption: Workflow for Synthesis and Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 4-Bromo-2-nitrobenzaldehyde 96 5551-12-2 [sigmaaldrich.com]

e 2. 4-Bromo-2-nitrobenzaldehyde 96 5551-12-2 [sigmaaldrich.com]

e 3. 4-Bromo-2-nitrobenzaldehyde | 5551-12-2 | TCI AMERICA [tcichemicals.com]
e 4. 4-Bromo-2-nitrobenzaldehyde | CAS#:5551-12-2 | Chemsrc [chemsrc.com]

e 5. 4-Bromo-2-nitrobenzaldehyde | C7H4BrNO3 | CID 608099 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 6. 4-Bromo-2-nitrobenzaldehyde 96.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
4-Bromo-2-nitrobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297750#4-bromo-2-nitrobenzaldehyde-melting-
point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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